Tert-butyl 2-(1-hydroxycyclopentyl)acetate

• Molecular Formula: C11H20O3
• Molecular Weight: 200.27 g/mol
• IUPAC Name: tert-butyl 2-(1-hydroxycyclopentyl)acetate
• InChI: InChI=1S/C11H20O3/c1-10(2,3)14-9(12)8-11(13)6-4-5-7-11/h13H,4-8H2,1-3H3
• InChI Key: XNLIRUTVXHVUEA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)CC1(CCCC1)O

Description

Tert-butyl 2-(1-hydroxycyclopentyl)acetate is a useful research compound. Its molecular formula is C11H20O3 and its molecular weight is 200.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of tert-butyl acetate (5.0 g, 42.8 mmol,) in THF (20 mL) was added lithium diisopropylamide (21.4 mL, 42.8 mmol) at −60° C. After stirred at −60° C. for 30 min, cyclopentanone (3.0 g, 35.7 mmol) was added at −60° C. The reaction was stirred 1 h; then it was quenched with aqueous ammonium chloride (5 mL) at −60° C. and the mixture was warmed to room temperature. The reaction was partitioned between ethyl acetate and water. The combined organic layer was dried over sodium sulfate, filtered and concentrated to give a crude product which was purified by column chromatography eluting with petroleum ether/ethyl acetate (3:1) to give tert-butyl 2-(1-hydroxycyclopentyl)acetate (5.0 g, 70.1% yield) as a yellow oil.